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Compound Name: Dienomycin B

Cat. No.: B15564563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dienomycin B, a secondary metabolite produced by Streptomyces sp. MC 67-C1, is a

compound of interest due to its biological activity. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Dienomycin B. The

information presented herein is intended to serve as a foundational resource for researchers

and professionals involved in natural product chemistry, drug discovery, and development. All

quantitative data has been summarized in structured tables for ease of reference.

Core Physicochemical Properties
Dienomycin B presents as a colorless, acicular crystalline solid.[1] Key physicochemical

properties are detailed in Table 1.

Table 1: Core Physicochemical Properties of Dienomycin B
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Property Value Reference

Molecular Formula C₁₈H₂₃NO₂ [1]

Molecular Weight 285.38 g/mol [1]

Appearance Colorless Acicular Crystalline [1]

Melting Point 280-281 °C [1]

Solubility Profile
Specific quantitative solubility data for Dienomycin B in common laboratory solvents is not

readily available in the reviewed literature. General solubility information for antibiotics and

organic compounds suggests that it is likely soluble in organic solvents such as dimethyl

sulfoxide (DMSO), and various alcohols, but this requires experimental verification.[2][3][4]

Spectroscopic Data
Detailed experimental spectroscopic data for Dienomycin B is not extensively published. The

following sections outline the expected spectral characteristics based on its chemical structure,

which includes a piperidine ring, an acetate group, and a conjugated diene system attached to

a phenyl group.

Ultraviolet-Visible (UV-Vis) Spectroscopy
The conjugated diene and aromatic ring system in Dienomycin B are expected to produce

characteristic absorptions in the UV-Vis spectrum. Conjugated systems typically exhibit a

strong π → π* transition, and the λmax is anticipated to be in the range of 200-400 nm.[5][6]

Infrared (IR) Spectroscopy
The infrared spectrum of Dienomycin B would be expected to show characteristic absorption

bands corresponding to its functional groups. Key expected absorptions include:

C=O stretch (ester): A strong band around 1735 cm⁻¹.

C=C stretch (alkene and aromatic): Bands in the 1600-1680 cm⁻¹ region.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://bio-fermen.bocsci.com/product/dienomycin-b-cas-27542-55-8-349036.html
https://bio-fermen.bocsci.com/product/dienomycin-b-cas-27542-55-8-349036.html
https://bio-fermen.bocsci.com/product/dienomycin-b-cas-27542-55-8-349036.html
https://bio-fermen.bocsci.com/product/dienomycin-b-cas-27542-55-8-349036.html
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125793/
https://www.researchgate.net/publication/351363542_Solubility_and_Stability_of_Some_Pharmaceuticals_in_Natural_Deep_Eutectic_Solvents-Based_Formulations
https://toku-e.com/solubility-data-resource/
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/uv-vis/spectrum.htm
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/uv-vis/
https://www.benchchem.com/product/b15564563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-H stretch (alkane and alkene/aromatic): Bands just below and above 3000 cm⁻¹,

respectively.

N-H stretch (secondary amine): A band in the 3300-3500 cm⁻¹ region.

C-O stretch (ester): Bands in the 1000-1300 cm⁻¹ region.[7][8][9][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would provide detailed information about the structure of

Dienomycin B. Expected signals would include those for the protons on the piperidine ring, the

methyl group of the acetate, the protons of the conjugated diene system, and the protons of the

phenyl group.

¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the 18 carbons in

the Dienomycin B molecule, including the carbonyl carbon of the ester, the carbons of the

phenyl ring and conjugated system, and the carbons of the piperidine ring.[12][13][14][15][16]

Mass Spectrometry (MS)
Mass spectrometry would confirm the molecular weight of Dienomycin B. The fragmentation

pattern would provide valuable information for structural elucidation, with expected cleavages

occurring at the ester linkage and within the piperidine ring.[17][18]

Experimental Protocols
A specific, detailed experimental protocol for the isolation and purification of Dienomycin B
from Streptomyces sp. MC 67-C1 has not been found in the available literature. However, a

general workflow for the isolation of secondary metabolites from Streptomyces can be

proposed.
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Fermentation

Extraction

Purification

Characterization

1. Fermentation of Streptomyces sp. MC 67-C1

2. Centrifugation to separate biomass and supernatant

3. Extraction of supernatant with an organic solvent (e.g., ethyl acetate)

4. Concentration of the organic extract

5. Column Chromatography (e.g., silica gel)

6. Fraction collection and analysis (e.g., TLC)

7. Further purification (e.g., HPLC)

8. Spectroscopic analysis (NMR, MS, IR, UV-Vis)
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Cell-Based Assays

Molecular Analysis

Target Validation

Treat target cells
with Dienomycin B

Phenotypic assays
(e.g., proliferation, apoptosis)

Signaling pathway screening
(e.g., antibody arrays, reporter assays)

Western Blot for key
signaling proteins

Gene expression analysis
(e.g., qPCR, RNA-seq)

Identification of modulated
pathway(s)

Elucidation of the
mechanism of action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/infrared/infrared.htm
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/ir-spectroscopy/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/ir-spectroscopy/
https://journals.chemsociety.org.ng/index.php/jcsn/article/download/128/187/215
https://www.researchgate.net/figure/a-NMR-spectrum-for-1H-and-b-NMR-spectrum-for-13C_fig4_343287306
https://www.researchgate.net/figure/1-H-and-13-C-NMR-data-of-compound-B-compared-with-reported-literature_tbl1_283889390
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108211
https://faculty.uobasrah.edu.iq/uploads/teaching/1703019652.pdf
https://www.researchgate.net/publication/369630082_Classification_of_B_and_Y_Ions_in_Peptide_MSMS_Spectra_Based_on_Machine_Learning
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Keio_Univ-KO003609
https://www.benchchem.com/product/b15564563#dienomycin-b-physical-and-chemical-properties
https://www.benchchem.com/product/b15564563#dienomycin-b-physical-and-chemical-properties
https://www.benchchem.com/product/b15564563#dienomycin-b-physical-and-chemical-properties
https://www.benchchem.com/product/b15564563#dienomycin-b-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15564563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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